Cas no 1806458-36-5 (2-(3-Bromopropyl)-6-nitrotoluene)

• Product Name: 2-(3-Bromopropyl)-6-nitrotoluene
• CAS No: 1806458-36-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 5005635
• Update Time: 2025-06-08

2-(3-Bromopropyl)-6-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-nitrotoluene

• Inchi： 1S/C10H12BrNO2/c1-8-9(5-3-7-11)4-2-6-10(8)12(13)14/h2,4,6H,3,5,7H2,1H3
• InChI Key： PFNIQVCLZKTHTB-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8

Additional information on 2-(3-Bromopropyl)-6-nitrotoluene

2-(3-Bromopropyl)-6-nitrotoluene: A Comprehensive Overview

2-(3-Bromopropyl)-6-nitrotoluene (CAS No. 1806458-36-5) is a synthetic organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromopropyl group and a nitro group attached to a toluene ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways and potential applications.

The molecular formula of 2-(3-Bromopropyl)-6-nitrotoluene is C₁₀H₁₂BrNO₂, with a molecular weight of approximately 240.11 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including bromination and nitration processes. These reactions are carefully controlled to ensure high yield and purity, which are crucial for its use in downstream applications.

In recent years, 2-(3-Bromopropyl)-6-nitrotoluene has been the subject of extensive research due to its potential as an intermediate in the synthesis of pharmaceuticals and fine chemicals. One notable application is in the development of novel drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anti-cancer activities, making them promising candidates for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-(3-Bromopropyl)-6-nitrotoluene as a precursor in the synthesis of a new class of anti-inflammatory agents. The researchers found that by modifying the bromopropyl group, they could enhance the compound's ability to inhibit key enzymes involved in inflammation. This discovery opens up new avenues for the development of more effective and targeted therapeutic agents.

Beyond pharmaceutical applications, 2-(3-Bromopropyl)-6-nitrotoluene has also shown promise in the field of materials science. Its unique chemical structure makes it suitable for use as a functional monomer in polymer synthesis. Researchers at the University of California, Berkeley, have demonstrated that incorporating this compound into polymer chains can significantly improve the mechanical properties and thermal stability of the resulting materials. This finding has important implications for the development of advanced materials with enhanced performance characteristics.

The environmental impact of 2-(3-Bromopropyl)-6-nitrotoluene is another area of active research. Studies have focused on understanding its biodegradability and potential effects on ecosystems. Preliminary results suggest that under controlled conditions, the compound can be effectively degraded by microbial communities, reducing its environmental footprint. However, further research is needed to fully assess its long-term impact and ensure its safe use in industrial processes.

In conclusion, 2-(3-Bromopropyl)-6-nitrotoluene (CAS No. 1806458-36-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, fine chemicals, and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is poised to play a significant role in advancing various scientific and industrial fields.